Cas no 170026-02-5 (2-(2-Methoxypyridin-4-yl)ethanamine dihydrochloride)

• Product Name: 2-(2-Methoxypyridin-4-yl)ethanamine dihydrochloride
• CAS No: 170026-02-5
• MF: C₈H₁₄Cl₂N₂O
• MW: 225.115560054779
• MDL: MFCD28991725
• CID: 4611640
• PubChem ID: 67251344
• Update Time: 2025-05-20

2-(2-Methoxypyridin-4-yl)ethanamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(2-Methoxypyridin-4-yl)ethanamine dihydrochloride
• 2-(2-methoxypyridin-4-yl)ethanamine;dihydrochloride
• 6-Methoxy-4-pyridineethanamine 2HCl
• 2-(2-methoxypyridin-4-yl)ethan-1-amine dihydrochloride
• 6-Methoxy-4-Pyridineethanamine Dihydrochloride
• VGA02602
• W10138
• 4-(2-Aminoethyl)-2-methoxypyridine dihydrochloride
• Z2309759422
• SCHEMBL2022971
• CS-0035522
• EN300-253241
• 2-(2-Methoxypyridin-4-yl)ethanamine diHCl
• 170026-02-5
• MFCD28991725
• AKOS030527173
• 2-(2-methoxypyridin-4-yl)ethanaminedihydrochloride
• AS-68555
• Z2298160753

• MDL： MFCD28991725
• Inchi： 1S/C8H12N2O.2ClH/c1-11-8-6-7(2-4-9)3-5-10-8;;/h3,5-6H,2,4,9H2,1H3;2*1H
• InChI Key： OJHQJYZERAREKY-UHFFFAOYSA-N
• SMILES： Cl.Cl.O(C)C1C=C(C=CN=1)CCN

Computed Properties

• Exact Mass: 224.0483185g/mol
• Monoisotopic Mass: 224.0483185g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 108
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on 2-(2-Methoxypyridin-4-yl)ethanamine dihydrochloride

2-(2-Methoxypyridin-4-yl)ethanamine Dihydrochloride: A Comprehensive Overview

2-(2-Methoxypyridin-4-yl)ethanamine dihydrochloride (CAS No. 170026-02-5) is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a methoxy group and an ethanamine moiety. The dihydrochloride salt form indicates that the compound exists as a zwitterion, making it more soluble in aqueous solutions and suitable for various applications in drug delivery systems.

The synthesis of 2-(2-Methoxypyridin-4-yl)ethanamine dihydrochloride involves a multi-step process that typically begins with the preparation of the pyridine derivative. Recent advancements in catalytic methods have enabled chemists to optimize the synthesis pathway, reducing reaction times and improving yields. For instance, researchers have employed palladium-catalyzed cross-coupling reactions to efficiently construct the pyridine ring with high precision. This approach not only enhances the purity of the final product but also aligns with green chemistry principles by minimizing waste generation.

One of the most promising applications of 2-(2-Methoxypyridin-4-yl)ethanamine dihydrochloride lies in its potential as a precursor for drug development. The compound's structure lends itself well to further functionalization, allowing chemists to introduce additional substituents that can modulate its pharmacokinetic properties. For example, recent studies have explored the use of this compound as a building block for designing inhibitors of key enzymes involved in neurodegenerative diseases such as Alzheimer's and Parkinson's.

The pharmacological activity of 2-(2-Methoxypyridin-4-yl)ethanamine dihydrochloride has been extensively investigated in preclinical models. Research indicates that the compound exhibits moderate inhibitory effects on certain kinase enzymes, which are often overexpressed in cancer cells. This suggests potential applications in oncology, particularly in the development of targeted therapies that can selectively inhibit tumor growth while sparing healthy tissues.

In addition to its therapeutic potential, 2-(2-Methoxypyridin-4-yl)ethanamine dihydrochloride has also been studied for its role in chemical biology. Scientists have utilized this compound as a probe to study protein-ligand interactions, providing valuable insights into the molecular mechanisms underlying various biological processes. These studies have been facilitated by advancements in mass spectrometry and computational modeling techniques, which enable precise characterization of the compound's binding affinities.

From an environmental standpoint, understanding the fate and transport of 2-(2-Methoxypyridin-4-yl)ethanamine dihydrochloride in natural systems is crucial for assessing its ecological impact. Recent research has focused on determining the compound's biodegradation pathways under different environmental conditions. Findings suggest that the compound undergoes rapid hydrolysis in aqueous environments, particularly under alkaline conditions, which reduces its persistence in ecosystems.

The development of analytical methods for detecting 2-(2-Methoxypyridin-4-yl)ethanamine dihydrochloride has also seen significant progress. High-performance liquid chromatography (HPLC) coupled with mass spectrometry has emerged as a reliable technique for quantifying trace amounts of this compound in complex matrices. These advancements are particularly important for ensuring compliance with regulatory standards in pharmaceutical manufacturing and environmental monitoring.

In conclusion, 2-(2-Methoxypyridin-4-yl)ethanamine dihydrochloride (CAS No. 170026-02-5) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties, coupled with recent breakthroughs in synthesis and analysis, position it as a valuable tool for advancing both basic and applied research. As ongoing studies continue to uncover new insights into its biological activity and environmental behavior, this compound is poised to play an increasingly important role in shaping future innovations in chemistry and medicine.